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Compound of Interest

Compound Name: Oxydiethylene bis(chloroformate)

Cat. No.: B085976 Get Quote

IMMEDIATE SAFETY NOTICE: Oxydiethylene bis(chloroformate) is a corrosive chemical

that is harmful if swallowed, causes serious eye damage, and may provoke an allergic skin

reaction.[1][2] It is also toxic to aquatic life with long-lasting effects.[1] Due to its reactivity with

water, it readily hydrolyzes to form hydrochloric acid, carbon dioxide, and diethylene glycol.[2]

[3] All handling and disposal procedures must be conducted with strict adherence to safety

protocols in a well-ventilated area.

This guide provides essential procedural steps for the safe handling, spill management, and

disposal of Oxydiethylene bis(chloroformate) for research and laboratory personnel.

Personal Protective Equipment (PPE)
Before handling Oxydiethylene bis(chloroformate), ensure the following personal protective

equipment is worn:
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PPE Category Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields or

a full-face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Gloves must be inspected prior to

use.

Body Protection
Laboratory coat and impervious clothing to

prevent skin contact.

Respiratory

Use in a well-ventilated area or chemical fume

hood. If vapors or aerosols are generated, a full-

face respirator may be required.[1]

Step-by-Step Disposal Procedure
The primary recommended method for the disposal of Oxydiethylene bis(chloroformate) is
through an industrial combustion plant (incineration).[1] Do not dispose of this chemical down

the drain or into the environment.[1]

Waste Collection:

Collect waste Oxydiethylene bis(chloroformate) and any contaminated materials (e.g.,

absorbent pads, pipette tips) in a designated, properly labeled hazardous waste container.

The container must be made of a compatible material (e.g., polyethylene-lined metal

drum) and approved for hazardous waste.[2][4]

Ensure the container is kept tightly closed and stored in a cool, dry, and well-ventilated

area, away from incompatible materials such as oxidizers.[1]

Container Management:

Do not fill waste containers beyond 90% of their capacity to allow for expansion.[4]

The exterior of the waste container must be kept clean and free of chemical residue.[4]
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Label the container clearly with "Hazardous Waste" and the full chemical name:

"Oxydiethylene bis(chloroformate)".

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal via incineration.

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Spill and Emergency Procedures
In Case of a Spill:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated. Use a chemical fume hood if the spill is

contained within one.

Containment:

Wearing appropriate PPE, contain the spill using an inert, absorbent material (e.g.,

vermiculite, dry sand, or earth). Do not use combustible materials like paper towels as the

primary absorbent.

Prevent the spill from entering drains, sewers, or waterways.[1]

Cleanup:

Carefully collect the absorbent material and place it into a designated hazardous waste

container.[1]

Clean the spill area with soap and water, collecting the contaminated water for disposal as

hazardous waste.[1]

Decontamination: Decontaminate any tools or equipment used in the cleanup. Remove and

launder contaminated clothing before reuse.[1]
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First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If skin irritation or an allergic reaction occurs, seek medical advice.[1]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[1][5]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical assistance.[1][5]

Quantitative Data Summary
Limited quantitative toxicity and exposure data are available for Oxydiethylene
bis(chloroformate). The following table summarizes the available information.

Parameter Value Species Source

Acute Toxicity,

Inhalation (LC50)
169 ppm (1 hour) Rat [6]

Occupational

Exposure Limits

(OELs)

No data available N/A [3]

Note: The absence of established occupational exposure limits does not imply the substance is

safe. All operations should be conducted in a manner that minimizes potential exposure.

Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

Oxydiethylene bis(chloroformate).
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Oxydiethylene bis(chloroformate) Disposal Workflow
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Caption: Logical workflow for handling and disposing of Oxydiethylene bis(chloroformate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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